Cas no 1261977-71-2 (2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid)
1261977-71-2 structure
Product Name:2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid
CAS No:1261977-71-2
MF:C18H19NO4S
MW:345.412763834
MDL:MFCD18312775
CID:2621964
PubChem ID:53218500
Update Time:2025-04-21
2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4'-(Piperidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid
- MFCD18312775
- 1261977-71-2
- 2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
- AKOS027437212
- DTXSID30683426
- 2-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]BENZOIC ACID
- 2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid
-
- MDL: MFCD18312775
- Inchi: 1S/C18H19NO4S/c20-18(21)17-7-3-2-6-16(17)14-8-10-15(11-9-14)24(22,23)19-12-4-1-5-13-19/h2-3,6-11H,1,4-5,12-13H2,(H,20,21)
- InChI Key: HMPIDGCZFXLQDO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C2C=CC=CC=2C(=O)O)=CC=1)(N1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 345.10347926Da
- Monoisotopic Mass: 345.10347926Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 83.1Ų
2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB318617-5 g |
2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%; . |
1261977-71-2 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB318617-5g |
2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%; . |
1261977-71-2 | 95% | 5g |
€1159.00 | 2024-06-08 |
2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
1261977-71-2 (2-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid) Related Products
- 1261894-62-5(2-Methyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid)
- 1261916-00-0(2-Methyl-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid)
- 1261941-90-5(2-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid)
- 1261907-49-6(4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)
- 329908-47-6(2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid)
- 1261941-86-9(2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid)
- 1261889-61-5(3-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid)
- 1261899-46-0(6-Methyl-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid)
- 10252-83-2(4-(piperidine-1-sulfonyl)benzoic acid)
- 1261941-12-1(2-Methyl-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent